Cas no 880802-16-4 (2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide)

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide is a structurally complex heterocyclic compound featuring a 1,2,4-triazole core linked to a pyridine moiety and an acetamide group with a chloro-methylphenyl substitution. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its multifunctional reactivity, including hydrogen bonding and electrophilic sites. The presence of sulfur and nitrogen heteroatoms enhances its binding affinity in biological systems, making it a candidate for further study in medicinal chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship investigations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide structure
880802-16-4 structure
Product Name:2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
CAS No:880802-16-4
MF:C16H15ClN6OS
MW:374.847899675369
CID:5475590
PubChem ID:7579533
Update Time:2025-11-01

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
    • STL477107
    • F2649-0003
    • 2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide
    • AKOS002217378
    • 880802-16-4
    • 2-(4-amino-5-(3-pyridyl)(1,2,4-triazol-3-ylthio))-N-(3-chloro-2-methylphenyl)a cetamide
    • 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
    • 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
    • Inchi: 1S/C16H15ClN6OS/c1-10-12(17)5-2-6-13(10)20-14(24)9-25-16-22-21-15(23(16)18)11-4-3-7-19-8-11/h2-8H,9,18H2,1H3,(H,20,24)
    • InChI Key: ZQGFYBCTCYJTNB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NC(CSC1=NN=C(C2C=NC=CC=2)N1N)=O

Computed Properties

  • Exact Mass: 374.0716580g/mol
  • Monoisotopic Mass: 374.0716580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 124Ų

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide Pricemore >>

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Additional information on 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide

Introduction to 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide (CAS No. 880802-16-4)

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide, with the CAS number 880802-16-4, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide is defined by its complex arrangement of functional groups. The core structure includes a 1,2,4-triazole ring substituted with an amino group and a pyridine ring, linked to an acetamide moiety through a sulfur atom. The acetamide group is further substituted with a 3-chloro-2-methylphenyl moiety. This intricate structure confers the compound with specific chemical properties and reactivity patterns.

The synthesis of this compound typically involves several steps. One common approach is to start with the preparation of the 1,2,4-triazole core through the reaction of hydrazine and an appropriate nitrile or ester. The subsequent introduction of the pyridine ring can be achieved via a coupling reaction. The final step involves the attachment of the acetamide group and the 3-chloro-2-methylphenyl substituent through a sulfuration reaction. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.

Biological Activities

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide has been extensively studied for its potential biological activities. One of the most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide has also demonstrated significant antitumor activity. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This has led to its evaluation in preclinical studies for potential use in cancer therapy.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chloro-2-methylphenyl)acetamide is an important aspect to consider for its therapeutic development. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Toxicology studies have also been conducted to assess the safety profile of this compound. Results from these studies indicate that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical Trials and Future Prospects

The promising preclinical results of 2-{4-amino-5-(pyridin-3-y)-4H-,,-triazol--yisulfanyl}-N-(chloro--methylpheny)acetamide have paved the way for its evaluation in clinical trials. Several phase I trials are currently underway to assess its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major safety concerns reported.

The future prospects for this compound are bright. If clinical trials continue to show positive outcomes, it could potentially be developed into a new therapeutic agent for treating inflammatory diseases and cancer. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic potential.

Conclusion

In conclusion, 2-{4-amino--(pyridin--y)-H-,,-triazol--yisulfanyl}-N-(chloro--methylpheny)acetamide (CAS No. 880802--6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with specific biological activities such as anti-inflammatory and antitumor properties. Preclinical studies have demonstrated its efficacy and safety profile, setting the stage for further clinical evaluation. As research continues to advance, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.

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